Cas no 1119211-12-9 (3,6-dichloro-N-[2-(2,6-dimethylmorpholin-4-yl)-2-methylpropyl]pyridine-2-carboxamide)

• Product Name: 3,6-dichloro-N-[2-(2,6-dimethylmorpholin-4-yl)-2-methylpropyl]pyridine-2-carboxamide
• CAS No: 1119211-12-9
• MF: C₁₆H₂₃Cl₂N₃O₂
• MW: 360.278722047806
• CID: 6234006
• PubChem ID: 42940169
• Update Time: 2025-06-15

3,6-dichloro-N-[2-(2,6-dimethylmorpholin-4-yl)-2-methylpropyl]pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1119211-12-9
• Z247503676
• AKOS033923429
• 3,6-dichloro-N-[2-(2,6-dimethylmorpholin-4-yl)-2-methylpropyl]pyridine-2-carboxamide
• EN300-26592910

• Inchi： 1S/C16H23Cl2N3O2/c1-10-7-21(8-11(2)23-10)16(3,4)9-19-15(22)14-12(17)5-6-13(18)20-14/h5-6,10-11H,7-9H2,1-4H3,(H,19,22)
• InChI Key： AVONZBNIBCQSAQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1C(NCC(C)(C)N1CC(C)OC(C)C1)=O)Cl

Computed Properties

• Exact Mass: 359.1167324g/mol
• Monoisotopic Mass: 359.1167324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.5Ų

Additional information on 3,6-dichloro-N-[2-(2,6-dimethylmorpholin-4-yl)-2-methylpropyl]pyridine-2-carboxamide

3,6-Dichloro-N-[2-(2,6-Dimethylmorpholin-4-yl)-2-methylpropyl]pyridine-2-carboxamide (CAS No. 1119211-12-9): A Comprehensive Overview

3,6-Dichloro-N-[2-(2,6-dimethylmorpholin-4-yl)-2-methylpropyl]pyridine-2-carboxamide (CAS No. 1119211-12-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the pyridine carboxamide class and is characterized by its unique structural features and potential therapeutic applications.

The molecular structure of 3,6-dichloro-N-[2-(2,6-dimethylmorpholin-4-yl)-2-methylpropyl]pyridine-2-carboxamide consists of a pyridine ring substituted with two chlorine atoms at the 3 and 6 positions. The amide group is attached to the pyridine ring at the 2-position and is further substituted with a complex side chain containing a dimethylmorpholine moiety. This intricate structure imparts specific chemical and biological properties that make it an intriguing candidate for various research applications.

Recent studies have highlighted the potential of 3,6-dichloro-N-[2-(2,6-dimethylmorpholin-4-yl)-2-methylpropyl]pyridine-2-carboxamide in modulating key biological pathways. One notable area of research is its interaction with G protein-coupled receptors (GPCRs), which are crucial targets for many therapeutic agents. GPCRs play a central role in signal transduction and are involved in a wide range of physiological processes, including neurotransmission, immune response, and metabolic regulation.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 3,6-dichloro-N-[2-(2,6-dimethylmorpholin-4-yl)-2-methylpropyl]pyridine-2-carboxamide exhibits selective binding to specific GPCRs. This selective binding property suggests that the compound could be developed into a targeted therapy for conditions such as chronic pain, inflammation, and neurological disorders. The ability to modulate GPCRs with high specificity is a significant advantage in drug development, as it can minimize off-target effects and improve therapeutic outcomes.

Beyond its interactions with GPCRs, 3,6-dichloro-N-[2-(2,6-dimethylmorpholin-4-yl)-2-methylpropyl]pyridine-2-carboxamide has also shown promise in other areas of medicinal chemistry. For instance, preliminary studies have indicated its potential as an inhibitor of certain kinases involved in cancer progression. Kinases are enzymes that play a critical role in cell signaling pathways and are often dysregulated in various types of cancer. By inhibiting these kinases, 3,6-dichloro-N-[2-(2,6-dimethylmorpholin-4-yl)-2-methylpropyl]pyridine-2-carboxamide could potentially slow down or halt tumor growth.

The pharmacokinetic properties of 3,6-dichloro-N-[2-(2,6-dimethylmorpholin-4-yl)-2-methylpropyl]pyridine-2-carboxamide have also been investigated to assess its suitability for clinical use. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the drug reaches its intended target site in sufficient concentrations while minimizing toxicity and side effects.

In preclinical trials involving animal models, 3,6-dichloro-N-[2-(2,6-dimethylmorpholin-4-yl)-2-methylpropyl]pyridine-2-carboxamide has demonstrated promising efficacy and safety profiles. For example, in a study evaluating its anti-inflammatory effects in rodent models of arthritis, the compound significantly reduced inflammation and pain without causing significant adverse effects. These findings suggest that 3,6-dichloro-N-[2-(2,6-dimethylmorpholin-4-yl)-2-methylpropyl]pyridine-2-carboxamide could be a valuable addition to the arsenal of treatments for inflammatory diseases.

The development of new drugs is a complex and multifaceted process that involves extensive preclinical and clinical testing to ensure safety and efficacy. While 3,6-dichloro-N-[2-(2,6-dimethylmorpholin-4-yl)-2-methylpropyl]pyridine-2-carboxamide shows great promise based on current research findings, further studies are needed to fully elucidate its mechanisms of action and potential therapeutic applications. Ongoing clinical trials will provide valuable insights into its efficacy and safety in human subjects.

In conclusion, 3,6-dichloro-N-[2-(2,6-dimethylmorpholin-4-yl)-2-methylpropyl]pyridine-2-carboxamide (CAS No. 1119211-12-9) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance our understanding of this compound's properties and mechanisms of action, it holds the potential to contribute significantly to the treatment of various diseases and conditions.